2-[4-bromo-3-(difluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid

Specification

• CAS No.: 1856047-48-7
• Molecular Formula: C8H9BrF2N2O2
• Molecular Weight: 283.073
• IUPAC Name: 2-[4-bromo-3-(difluoromethyl)pyrazol-1-yl]-2-methylpropanoic acid
• Standard InChI: InChI=1S/C8H9BrF2N2O2/c1-8(2,7(14)15)13-3-4(9)5(12-13)6(10)11/h3,6H,1-2H3,(H,14,15)
• Standard InChI Key: GKCJFLPSPQHDGR-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)O)N1C=C(C(=N1)C(F)F)Br

Introduction

Synthesis and Preparation

The synthesis of 2-[4-bromo-3-(difluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid would likely involve several steps, starting with the preparation of the pyrazole ring. This could involve condensation reactions or cyclization processes to form the pyrazole core, followed by introduction of the bromo and difluoromethyl substituents. The final step would involve attaching the 2-methylpropanoic acid moiety, potentially through an acid chloride intermediate.

Example Synthesis Steps:

• Pyrazole Ring Formation: This could involve the reaction of a suitable alkyne with hydrazine derivatives.

• Introduction of Substituents: Bromination and difluoromethylation reactions would be necessary to introduce these functional groups onto the pyrazole ring.

• Attachment of 2-Methylpropanoic Acid Moiety: This might involve reacting the pyrazole derivative with 2-methylpropanoyl chloride in the presence of a base.

Potential Applications

Pyrazole derivatives are known for their biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. The specific compound 2-[4-bromo-3-(difluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid could potentially be explored for such applications, although detailed biological activity studies are not available.